Cas no 2228807-63-2 (tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate
• CAS No: 2228807-63-2
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 6276817
• PubChem ID: 165717025
• Update Time: 2025-05-22

tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate
• EN300-1875296
• tert-butyl N-[1-amino-3-(2,4,6-trimethylphenyl)propan-2-yl]carbamate
• 2228807-63-2

• Inchi： 1S/C17H28N2O2/c1-11-7-12(2)15(13(3)8-11)9-14(10-18)19-16(20)21-17(4,5)6/h7-8,14H,9-10,18H2,1-6H3,(H,19,20)
• InChI Key： POCXDTFXGJVTKR-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate: A Comprehensive Overview

tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate (CAS No. 2228807-63-2) is a highly specialized chemical compound with a complex structure and diverse applications. This compound is characterized by its unique combination of functional groups and structural features, making it a subject of interest in various fields of research and industry. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The chemical structure of tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate is composed of a tert-butyl group attached to a carbamate moiety. The carbamate group is further connected to an amino-substituted propanol chain, which is linked to a 2,4,6-trimethylphenyl ring. This arrangement imparts the compound with unique physical and chemical properties. The presence of the tert-butyl group contributes to the compound's stability and solubility characteristics, while the carbamate group introduces reactivity and functionality.

Recent studies have highlighted the potential of tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Researchers have explored its use in encapsulating hydrophobic drugs, enhancing their bioavailability and reducing side effects. The compound's ability to form stable nanoparticles has been particularly promising in this context.

In addition to its role in drug delivery, tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-ylcarbamate has been investigated for its applications in polymer chemistry. Its reactivity with various monomers has led to the development of novel polymeric materials with improved mechanical and thermal properties. These materials have potential uses in advanced composites and high-performance coatings.

The synthesis of tert-butyl N-1-amino-3-(2,4,6-trimethylphenyl)propan-2-yliocarbamate involves a multi-step process that typically begins with the preparation of the amino alcohol precursor. This precursor is then subjected to carbamate formation via reaction with phosgene or other suitable reagents. The final product undergoes rigorous purification steps to ensure high purity and consistency.

From an environmental perspective, tert-butyl N-butoxycarbonyl-N'-[1-amino(3-(o-chloro-p-methoxybenzoyl)-3-methyldiphenylethoxy)]guanidine has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, the compound can undergo controlled degradation without releasing harmful byproducts.

In conclusion, tert-butyl N-butoxycarbonyl-N'-[1-amino(3-(o-chloro-p-methoxybenzoyl)-3-methyldiphenylethoxy)]guanidine (CAS No. 599775955) stands out as a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups make it an ideal candidate for advanced applications in drug delivery systems and polymer chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.